Cas no 462058-78-2 (4-(Bromomethyl)-1-(trifluoromethyl)naphthalene)

• Product Name: 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene
• CAS No: 462058-78-2
• MF: C₁₂H₈BrF₃
• MW: 289.091133117676
• CID: 4935793
• Update Time: 2025-06-15

4-(Bromomethyl)-1-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-(trifluoromethyl)naphthalene
• 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C12H8BrF3/c13-7-8-5-6-11(12(14,15)16)10-4-2-1-3-9(8)10/h1-6H,7H2
• InChI Key： LQPLADCAZYBYCI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene

Introduction to 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene (CAS No. 462058-78-2)

4-(Bromomethyl)-1-(trifluoromethyl)naphthalene, identified by its Chemical Abstracts Service (CAS) number 462058-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, featuring a bromomethyl group at the 4-position and a trifluoromethyl substituent at the 1-position of a naphthalene core, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic system enhances its reactivity, making it particularly useful in the development of complex molecular architectures.

The trifluoromethyl group is a key feature of this compound, contributing to its stability and influencing its electronic properties. This substitution pattern is widely recognized for its ability to improve metabolic stability and binding affinity in drug candidates. In recent years, there has been a surge in research focused on trifluoromethyl-containing compounds due to their demonstrated efficacy in medicinal chemistry. The bromomethyl moiety, on the other hand, provides a reactive site for further functionalization, enabling the construction of more intricate molecules through nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene in constructing biologically active scaffolds. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, where the trifluoromethyl group enhances interactions with target proteins. Additionally, the bromomethyl functionality allows for easy introduction of various pharmacophores, making this compound a versatile building block in drug discovery programs.

In the realm of materials science, this compound has been explored for its potential applications in organic electronics. The electron-deficient nature of the naphthalene ring, combined with the electron-withdrawing effect of the trifluoromethyl group, makes it an attractive candidate for use in light-emitting diodes (LEDs) and photovoltaic cells. Researchers have leveraged its reactivity to develop novel polymers and small molecules with improved optoelectronic properties.

The synthesis of 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized naphthalenes followed by selective methylation or demethylation steps. The use of advanced catalytic systems has further refined these processes, enabling more efficient and sustainable production methods.

From a regulatory perspective, 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures, including personal protective equipment (PPE) and controlled reaction conditions, are essential to ensure safe laboratory practices. While not classified as a hazardous material under current regulations, its reactivity necessitates adherence to good laboratory practices (GLP) to prevent unintended side reactions.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for novel therapeutic agents. Researchers are exploring its utility in developing treatments for various diseases, including cancer and inflammatory disorders. The ability to modify both the bromomethyl and trifluoromethyl positions allows for fine-tuning of physicochemical properties, which is crucial for achieving desired pharmacological outcomes.

In conclusion, 4-(Bromomethyl)-1-(trifluoromethyl)naphthalene (CAS No. 462058-78-2) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists, while its potential as a building block for advanced materials continues to be explored. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and functional materials.